Cas no 1453801-47-2 (ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate
• CAS No: 1453801-47-2
• MF: C₁₄H₂₂BNO₄
• MW: 279.13978433609
• MDL: MFCD32679442
• CID: 5463619
• PubChem ID: 89783953
• Update Time: 2025-05-24

ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate
• Z4438676653
• 1H-Pyrrole-3-carboxylic acid, 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester

• MDL： MFCD32679442
• Inchi： 1S/C14H22BNO4/c1-7-18-12(17)10-8-11(16-9(10)2)15-19-13(3,4)14(5,6)20-15/h8,16H,7H2,1-6H3
• InChI Key： CEAQTXZPWJQLLQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C(=O)OCC)=C(C)N2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.1641883 g/mol
• Monoisotopic Mass: 279.1641883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.14
• Topological Polar Surface Area: 60.6

Additional information on ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate

Introduction to Ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate (CAS No. 1453801-47-2)

Ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate, with the CAS number 1453801-47-2, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of pyrrole derivatives and is characterized by its unique structural features, which make it a valuable intermediate in the synthesis of more complex molecules. The presence of a boronic ester group and a methyl-substituted pyrrole core provides a versatile platform for further functionalization and exploration in medicinal chemistry.

The compound's structure is particularly noteworthy due to its incorporation of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety. This boronic ester functionality is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. These reactions allow for the formation of carbon-carbon bonds under mild conditions and are extensively employed in the construction of biaryl systems, which are prevalent in many biologically active molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrroles, in particular, have garnered significant attention due to their role as key scaffolds in various pharmacophores. The ethyl derivative mentioned here is no exception and has been explored in several studies for its potential as a building block in drug discovery.

One of the most compelling aspects of this compound is its applicability in the synthesis of more complex pyrrole-based molecules. The methyl group at the 2-position and the boronic ester at the 5-position provide distinct handles for further chemical manipulation. This flexibility has allowed researchers to explore various synthetic pathways, leading to the development of novel compounds with enhanced biological activities.

The utility of this compound has been demonstrated in several recent studies. For instance, researchers have utilized it as an intermediate in the synthesis of substituted pyrroles that exhibit antimicrobial properties. These studies highlight the importance of having well-defined building blocks like ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate (CAS No. 1453801-47-2) in drug discovery pipelines.

Moreover, the compound's compatibility with boronic ester-based cross-coupling reactions makes it an attractive candidate for library synthesis efforts. High-throughput screening campaigns have benefited from such intermediates due to their ability to rapidly generate diverse molecular structures. This approach has been instrumental in identifying lead compounds with promising pharmacological profiles.

The synthesis of ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate (CAS No. 1453801-47-2) involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the preparation of a suitable pyrrole precursor followed by functionalization at the desired positions. The introduction of the boronic ester group is often achieved through lithiation-borylation sequences or other metal-catalyzed reactions.

In conclusion, ethyl 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-3-carboxylate (CAS No. 1453801-47-2) represents a valuable asset in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for further development and application in drug discovery efforts. As research continues to evolve，this compound will undoubtedly play a significant role in shaping future therapeutic strategies.